Cas no 2138163-72-9 (2-(5-chloro-1-methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(5-chloro-1-methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2138163-72-9
• MF: C₉H₁₁ClN₄O
• MW: 226.662840127945
• CID: 6073100
• PubChem ID: 165472296
• Update Time: 2025-05-21

2-(5-chloro-1-methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1-methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• 2138163-72-9
• EN300-1116797

• Inchi： 1S/C9H11ClN4O/c1-14-8(10)5-11-9(14)2-7(15)6-3-12-13-4-6/h3-5,7,15H,2H2,1H3,(H,12,13)
• InChI Key： KTAWNKIHBQYLNA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC(C2C=NNC=2)O)N1C

Computed Properties

• Exact Mass: 226.0621387g/mol
• Monoisotopic Mass: 226.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.7Ų

Additional information on 2-(5-chloro-1-methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

2-(5-Chloro-1-methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

The compound 2-(5-chloro-1-methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2138163729) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes an imidazole ring, a pyrazole ring, and an alcohol group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the chloro group in the imidazole ring enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the pyrazole moiety is known for its ability to act as a hydrogen bond donor or acceptor, further increasing the compound's versatility in molecular interactions.

The synthesis of 2-(5-chloro-1-methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis of this compound. The use of transition metal catalysts, such as palladium complexes, has been shown to significantly improve the efficiency of these reactions.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes associated with inflammatory diseases. For instance, studies have shown that it can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, its ability to modulate NF-kappaB pathways suggests potential applications in treating chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

The integration of imidazole and pyrazole rings in this molecule creates a unique electronic environment that enhances its binding affinity to target proteins. Computational studies using molecular docking techniques have revealed that the compound can form strong interactions with critical residues in enzyme active sites, thereby improving its therapeutic efficacy. These findings have paved the way for further exploration of its potential as a lead compound in drug development.

Another area of interest is the use of this compound as a precursor for synthesizing more complex molecules with enhanced pharmacokinetic properties. By modifying the substituents on the imidazole and pyrazole rings, researchers can tailor the compound's solubility, permeability, and metabolic stability. Such modifications are crucial for developing drugs that can be administered orally or through other routes with minimal side effects.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. The adoption of environmentally friendly solvents and catalysts has reduced the ecological footprint of its production process. Moreover, efforts are underway to explore its potential as a sustainable alternative to traditional organic solvents in industrial applications.

In conclusion, 2-(5-chloro-1-methyl-1H-imidazol-2-yli)-ethanone (CAS No. 2138163729) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methods and biological studies, positions it as a valuable asset in both academic research and industrial development.